![molecular formula C19H23N3O3 B2555262 (E)-N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-3-(3,4-dimethoxyphenyl)acrylamide CAS No. 1448139-12-5](/img/structure/B2555262.png)
(E)-N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-3-(3,4-dimethoxyphenyl)acrylamide
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Description
(E)-N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-3-(3,4-dimethoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C19H23N3O3 and its molecular weight is 341.411. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Catalysis
Formation of Functionalized Cyclopentenes
Acrylamides derived from 3,5-dimethyl-1H-pyrazole have been utilized in the asymmetric [3+2] cycloaddition with allenoates, catalyzed by dipeptide-derived phosphines. This process affords regiospecific annulation products, showcasing the application of similar acrylamides in synthesizing complex organic structures with moderate enantioselectivity (Xiaoyu Han et al., 2011).
Medicinal Chemistry and Drug Design
Synthesis and Antitumor Activity
Novel pyrimidiopyrazole derivatives have demonstrated significant in vitro antitumor activity against the HepG2 cell line. These compounds are synthesized via microwave irradiation, highlighting the potential use of related acrylamides in developing new anticancer agents (Asmaa M. Fahim et al., 2019).
Materials Science and Engineering
Degradable, Thermo-sensitive Scaffolds
Acrylamides have been incorporated into poly(N-isopropyl acrylamide)-based scaffolds with degradability and controlled porosity for tissue engineering applications. This research illustrates the role of acrylamides in creating smart materials responsive to environmental changes, beneficial for biomedical applications (A. Galperin et al., 2010).
Heterocyclic Chemistry
Synthesis of Heterocyclic Compounds
Thiosemicarbazide derivatives, acting as precursors in synthesizing various heterocyclic compounds, have been explored for their antimicrobial activity. This area of research demonstrates the versatility of acrylamide derivatives in synthesizing heterocyclic compounds with potential biological activities (W. Elmagd et al., 2017).
properties
IUPAC Name |
(E)-N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]-3-(3,4-dimethoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-22-16(14-6-7-14)11-15(21-22)12-20-19(23)9-5-13-4-8-17(24-2)18(10-13)25-3/h4-5,8-11,14H,6-7,12H2,1-3H3,(H,20,23)/b9-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNQZMDRBKZQWLZ-WEVVVXLNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)CNC(=O)C=CC2=CC(=C(C=C2)OC)OC)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=CC(=N1)CNC(=O)/C=C/C2=CC(=C(C=C2)OC)OC)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.